Cas no 2319785-96-9 (methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate)
methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- methyl (4-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)phenyl)carbamate
- methyl N-[4-[3-(triazol-2-yl)azetidin-1-yl]sulfonylphenyl]carbamate
- methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate
-
- Inchi: 1S/C13H15N5O4S/c1-22-13(19)16-10-2-4-12(5-3-10)23(20,21)17-8-11(9-17)18-14-6-7-15-18/h2-7,11H,8-9H2,1H3,(H,16,19)
- InChI Key: ISHRKXOYWJVGFR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(=O)OC)(N1CC(C1)N1N=CC=N1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 517
- XLogP3: 0.4
- Topological Polar Surface Area: 115
methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6482-3608-2μmol |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-5μmol |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-10μmol |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-20μmol |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-1mg |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-2mg |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-3mg |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-4mg |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-5mg |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3608-10mg |
methyl N-(4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}phenyl)carbamate |
2319785-96-9 | 10mg |
$79.0 | 2023-09-08 |
methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate
Methyl N-(4-{3-(2H-1,2,3-Triazol-2-yl)Azetidin-1-ylsulfonyl}Phenyl)Carbamate (CAS No. 2319785-96-9): A Comprehensive Overview
The compound methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate, identified by the CAS registry number 2319785-96-9, represents a significant advancement in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.
Chemical Structure and Synthesis: The molecule consists of a phenyl ring substituted with a sulfonyl group attached to an azetidine ring, which is further connected to a triazole moiety. The azetidine ring introduces rigidity and potentially enhances bioavailability, while the triazole group is known for its ability to form hydrogen bonds, which can be crucial in drug design. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and coupling reactions, as detailed in recent studies by researchers at leading pharmaceutical institutions.
Pharmacological Activity: Recent research has highlighted the potential of this compound as a modulator of key biological targets. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. The presence of the triazole group has been shown to enhance selectivity towards these targets, making it a promising candidate for anti-cancer drug development.
Applications in Drug Design: The unique combination of structural motifs in this compound makes it an attractive scaffold for drug design. The phenyl ring provides a platform for further functionalization, allowing chemists to explore various substituents that could improve potency and selectivity. Moreover, the azetidine ring's rigidity can be leveraged to optimize pharmacokinetic properties such as absorption and metabolism.
Safety and Toxicology: As with any new chemical entity, understanding the safety profile is crucial. Preliminary toxicological studies indicate that the compound exhibits low toxicity in vitro, suggesting a favorable safety margin. However, further studies are required to fully assess its safety profile in vivo.
Future Directions: The ongoing research on methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate is expected to yield valuable insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its application in treating various diseases, including cancer and inflammatory disorders.
In conclusion, methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate (CAS No. 2319785-96-9) stands as a testament to the innovative approaches being taken in modern drug discovery. Its unique structure and promising biological activity make it a compelling subject for further research and development.
2319785-96-9 (methyl N-(4-{3-(2H-1,2,3-triazol-2-yl)azetidin-1-ylsulfonyl}phenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)